![molecular formula C19H11ClF2N2O2S B2480702 3-(4-chlorophenyl)-1-[(3,5-difluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione CAS No. 1326840-65-6](/img/structure/B2480702.png)
3-(4-chlorophenyl)-1-[(3,5-difluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
Description
3-(4-chlorophenyl)-1-[(3,5-difluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H11ClF2N2O2S and its molecular weight is 404.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Thieno[3,2-d]pyrimidine derivatives are synthesized through various chemical reactions. For example, a study detailed the synthesis of substituted thienopyrimidines, starting from ethyl 2-aminothiophene-3carboxylate. The synthesis involved multiple steps, including cyclization and nucleophilic substitution, to produce compounds with potential antibacterial properties (R. More, J. Chandra, S. L. Nargund, L. G. Nargund, 2013). Similarly, microwave-assisted synthesis has been reported for the efficient production of 2-aminothiophene-3-carboxylic acid derivatives, highlighting the utility of microwave irradiation in synthesizing thieno[3,2-d]pyrimidine derivatives (S. Hesse, Enrico Perspicace, G. Kirsch, 2007).
Biological Activities and Applications
Thieno[3,2-d]pyrimidine derivatives exhibit a range of biological activities, making them subjects of interest for the development of new therapeutic agents. For instance, some derivatives have been explored for their antimicrobial and anti-inflammatory properties, indicating their potential in treating infections and inflammation (M. Tolba, A. K. Kamal El‐Dean, Mostafa Ahmed, R. Hassanien, 2018). Another study highlighted the synthesis of novel fluorinated thieno[2,3-d]pyrimidine derivatives incorporating 1,3,4-thiadiazole, which were synthesized through a microwave-assisted procedure. These compounds were characterized for their structural properties and potentially offer new avenues for chemical and biological research (Xinjian Song, Zheng-chao Duan, Y. Shao, X. Dong, 2012).
Properties
IUPAC Name |
3-(4-chlorophenyl)-1-[(3,5-difluorophenyl)methyl]-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClF2N2O2S/c20-12-1-3-15(4-2-12)24-18(25)17-16(5-6-27-17)23(19(24)26)10-11-7-13(21)9-14(22)8-11/h1-9,17H,10H2/q+1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHOUKDGZVVQFJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C3C(=[N+](C2=O)CC4=CC(=CC(=C4)F)F)C=CS3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClF2N2O2S+ |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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